Cas no 69240-96-6 (ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)-)

ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)-, is a chlorinated hydroxy aromatic ketone with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive acetyl group adjacent to a chloro and hydroxyl substituent on the phenyl ring, enabling selective functionalization. This compound may serve as a precursor in the synthesis of bioactive molecules, leveraging its electrophilic carbonyl center and modifiable aromatic system. The presence of both electron-withdrawing (chloro) and electron-donating (hydroxy) groups enhances its versatility in cross-coupling or substitution reactions. Suitable for controlled environments, it requires handling under inert conditions due to potential sensitivity to oxidation or hydrolysis. Purity and stability are critical for reproducible results in research-scale applications.
ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)- structure
69240-96-6 structure
Product Name:ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)-
CAS No:69240-96-6
MF:C8H7ClO2
MW:170.59298157692
CID:3431408
PubChem ID:12463877
Update Time:2025-05-27

ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)-
    • 1-(2-Chloro-3-hydroxyphenyl)ethan-1-one
    • G73293
    • DB-097442
    • 1-(2-chloro-3-hydroxyphenyl)ethanone
    • SCHEMBL3254784
    • 69240-96-6
    • Inchi: 1S/C8H7ClO2/c1-5(10)6-3-2-4-7(11)8(6)9/h2-4,11H,1H3
    • InChI Key: LOTDPKSTBVBEDV-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1C(C)=O)O

Computed Properties

  • Exact Mass: 170.0134572g/mol
  • Monoisotopic Mass: 170.0134572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3Ų

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ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)- Related Literature

Additional information on ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)-

Comprehensive Overview of ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)- (CAS No. 69240-96-6)

ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)- (CAS No. 69240-96-6) is a specialized organic compound widely recognized for its unique structural properties and potential applications in various industries. This compound, characterized by its chloro and hydroxyl functional groups, has garnered significant attention in recent years due to its versatility in chemical synthesis and material science. Researchers and industry professionals often search for terms like "1-(2-Chloro-3-hydroxyphenyl)ethanone uses" or "CAS 69240-96-6 applications", reflecting the growing interest in its practical uses.

The molecular structure of ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)- features a phenyl ring substituted with both a chloro group at the 2-position and a hydroxyl group at the 3-position, attached to an ethanone moiety. This arrangement imparts distinct chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Searches for "synthesis of 1-(2-chloro-3-hydroxyphenyl)ethanone" or "chemical properties of CAS 69240-96-6" highlight the demand for detailed technical information about this compound.

In the pharmaceutical sector, ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)- has been explored as a potential building block for drug development. Its structural motifs are often associated with bioactive molecules, prompting queries like "pharmaceutical applications of 1-(2-chloro-3-hydroxyphenyl)ethanone". Additionally, its role in agrochemical research has been noted, with studies investigating its utility in developing novel crop protection agents. This aligns with trending topics such as "sustainable agriculture" and "green chemistry", which dominate current scientific discourse.

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In conclusion, ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)- (CAS No. 69240-96-6) is a compound of significant scientific and industrial interest. Its multifaceted applications, coupled with the rising demand for specialized organic intermediates, position it as a key subject in contemporary research. By addressing common queries like "where to buy 1-(2-chloro-3-hydroxyphenyl)ethanone" or "latest research on CAS 69240-96-6", this overview aims to provide a comprehensive resource for professionals and enthusiasts alike.

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